Cas no 885-91-6 (7-methyl-2-phenylimidazo1,2-apyridine)

7-methyl-2-phenylimidazo1,2-apyridine structure
885-91-6 structure
Product Name:7-methyl-2-phenylimidazo1,2-apyridine
CAS No:885-91-6
MF:C14H12N2
MW:208.258482933044
MDL:MFCD00452494
CID:2811343
PubChem ID:711736
Update Time:2024-10-26

7-methyl-2-phenylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-2-phenylimidazo1,2-apyridine
    • 7-Methyl-2-phenylimidazo[1,2-a]pyridine (ACI)
    • 2-Phenyl-7-methylimidazo[1,2-a]pyridine
    • 885-91-6
    • Oprea1_860310
    • SCHEMBL6393875
    • SR-01000455662-1
    • MFCD00452494
    • Z55862564
    • BBL020191
    • E89458
    • STK711894
    • HMS1365K08
    • AE-848/30897046
    • Imidazo[1,2-a]pyridine, 7-methyl-2-phenyl-
    • SR-01000455662
    • EU-0007350
    • VU0059247-4
    • 7-METHYL-2-PHENYLIMIDAZO(1,2-A)PYRIDINE
    • DTXSID50351857
    • F0911-4910
    • EN300-1221143
    • 1P-054
    • AB00979444-01
    • CCG-17972
    • Bionet2_000580
    • CS-0195540
    • AKOS000527417
    • SY353381
    • MDL: MFCD00452494
    • Inchi: 1S/C14H12N2/c1-11-7-8-16-10-13(15-14(16)9-11)12-5-3-2-4-6-12/h2-10H,1H3
    • InChI Key: ICCPXMKBWXGLLH-UHFFFAOYSA-N
    • SMILES: N1=C2N(C=CC(C)=C2)C=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 208.100048391g/mol
  • Monoisotopic Mass: 208.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.3Ų

7-methyl-2-phenylimidazo1,2-apyridine Pricemore >>

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7-methyl-2-phenylimidazo1,2-apyridine Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Copper(II) triflate Solvents: 1,2-Dichloroethane ;  2.5 h, 80 °C
Reference
Cu(OTf)2-catalyzed synthesis of imidazo[1,2-a]pyridines from α-diazoketones and 2-aminopyridines
Yadav, J. S.; Reddy, B. V. Subba; Rao, Y. Gopal; Srinivas, M.; Narsaiah, A. V., Tetrahedron Letters, 2007, 48(43), 7717-7720

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Ethanol ;  6 h, rt
Reference
Formation of Methylene Linkage for N-Heterocycles: Sequential C-H and C-O Bond Functionalization of Methanol with Cosolvent Water
Li, Na; Bai, Jinku; Zheng, Xiaolin; Rao, Honghua, Journal of Organic Chemistry, 2019, 84(11), 6928-6939

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Ethanol ;  6 h, rt
Reference
Iron-Catalyzed Dehydrogenative sp3-sp2 Coupling via Direct Oxidative C-H Activation of Acetonitrile
Su, Huimin; Wang, Luyao; Rao, Honghua ; Xu, Hao, Organic Letters, 2017, 19(9), 2226-2229

Production Method 4

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Manganese oxide (MnO2) ,  Iodine Solvents: 1,2-Dichlorobenzene ,  Water ;  24 h, 110 °C
1.2 Solvents: Water
Reference
A novel manganese/iodine-catalyzed Ortoleva-King type protocol for the synthesis of imidazo[1,2-a]pyridines and Zolimidine
Aneeja, Thaipparambil; Mary Philip, Rose; Anilkumar, Gopinathan, Results in Chemistry, 2022, 4,

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Ethanol ;  15 h, rt
Reference
Halogen Bond-Activated Visible-Light-Mediated Regioselective C-H Arylation of 2-Phenylimidazo-[1,2-a]pyridines
Kazi, Imran; Nandy, Anuradha; Selvam, Raji; Sekar, Govindasamy, Journal of Organic Chemistry, 2022, 87(18), 12323-12333

Production Method 6

Reaction Conditions
Reference
Metal-Free Mediated C-3 Methylsulfanylation of Imidazo[1,2-a]-pyridines with Dimethyl Sulfoxide as a Methylsulfanylating Agent
Chen, Zhengkai ; Cao, Gangjian; Zhang, Fengjin; Li, Hongli; Xu, Jianfeng ; et al, Synlett, 2017, 28(14), 1795-1800

Production Method 7

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Boron trifluoride etherate ,  Cuprous iodide Solvents: Dimethylformamide ;  24 h, 60 °C
Reference
Copper(I) Iodide-Catalyzed Aerobic Oxidative Synthesis of Imidazo[1,2-a]pyridines from 2-Aminopyridines and Methyl Ketones
Chandra Mohan, Darapaneni; Reddy Donthiri, Ramachandra; Nageswara Rao, Sadu; Adimurthy, Subbarayappa, Advanced Synthesis & Catalysis, 2013, 355(11-12), 2217-2221

Production Method 8

Reaction Conditions
1.1 Reagents: Potassium acetate ,  Silver carbonate Solvents: 1,4-Dioxane ;  12 h, 110 °C
Reference
Ag(I)-Promoted Decarboxylative Annulation of Alkynoic Acids towards 2-Arylimidazo[1,2-a]pyridines
Liu, Yun ; Wang, Ziqing; Lei, Ting; Li, Yuling, ChemistrySelect, 2022, 7(47),

Production Method 9

Reaction Conditions
1.1 3 - 5 min, 25 - 30 °C
Reference
Solvent and catalyst-free synthesis of imidazo[1,2-a]pyridines by grindstone chemistry
Godugu, Kumar; Nallagondu, Chinna Gangi Reddy, Journal of Heterocyclic Chemistry, 2021, 58(1), 250-259

Production Method 10

Reaction Conditions
1.1 Solvents: Dichloromethane ;  0.5 h, rt
1.2 Reagents: Ammonium acetate ;  4 min, 180 °C
Reference
Microwave-assisted, one-pot reaction of pyridines, α-bromoketones and ammonium acetate: an efficient and simple synthesis of imidazo[1,2-a]-pyridines
Adib, Mehdi; Mohamadi, Ali; Sheikhi, Ehsan; Ansari, Samira; Bijanzadeh, Hamid Reza, Synlett, 2010, (11), 1606-1608

Production Method 11

Reaction Conditions
1.1 Catalysts: Pyridinium, 1-(4-sulfobutyl)-, sulfate (1:1) ;  30 s, 100 °C
Reference
Microwave assisted-solvent free synthesis of imidazo[1,2-a]pyridines
Dharmana, Tejeswararao; Swapna, Mallika, Pharma Chemica, 2017, 9(11), 35-38

Production Method 12

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Catalysts: Iodine ;  90 min, rt
Reference
I2-mediated amination/cyclization of ketones with 2-aminopyridines under high-speed ball milling: solvent- and metal-free synthesis of 2,3-substituted imidazo[1,2-a]pyridines and zolimidine
Wang, Fang-Jian; Xu, Hui; Xin, Ming; Zhang, Ze, Molecular Diversity, 2016, 20(3), 659-666

Production Method 13

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Ethanol ;  3 h, reflux
Reference
Rhodium and Iridium Complexes of Abnormal N-Heterocyclic Carbenes Derived from Imidazo[1,2-a]pyridine
Song, Guoyong; Zhang, Yao; Li, Xingwei, Organometallics, 2008, 27(8), 1936-1943

Production Method 14

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Ethanol ,  Water ;  6 h, rt
Reference
Rhodium(II)-Catalyzed Regioselective C3-Alkylation of 2-Arylimidazo[1,2-a]pyridines with Aryl Diazoesters
Kim, Hyunseok; Byeon, Minhyeon; Jeong, Eunchong; Baek, Yonghyeon; Jeong, Seung Jin; et al, Advanced Synthesis & Catalysis, 2019, 361(9), 2094-2106

Production Method 15

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Boron trifluoride etherate ,  Cuprous iodide Solvents: Water ;  24 h, 60 - 65 °C
Reference
Copper(I) Iodide Catalyzed Aerobic Oxidative C-N and C-S bond formations through C-H Activation: Synthesis of Functionalized Imidazo[1,2-a]pyridines
Mohan, Darapaneni Chandra; Rao, Sadu Nageswara; Ravi, Chitrakar; Adimurthy, Subbarayappa, Asian Journal of Organic Chemistry, 2014, 3(5), 609-613

Production Method 16

Reaction Conditions
Reference
Phosphorescence color tunable iridium complexes with ligands of 2-phenylimidazo[1,2-a]pyridine derivatives
Takizawa, Shin-ya; Nishida, Jun-ichi; Yamashita, Yoshiro; Tsuzuki, Toshimitsu; Tokito, Shizuo, Molecular Crystals and Liquid Crystals, 2006, 455, 381-385

Production Method 17

Reaction Conditions
1.1 20 min, 1 bar, 65 °C
Reference
Solvent- and catalyst-free synthesis of imidazo[1,2-a]pyridines under microwave irradiation
Kong, Dulin; Wang, Xianghui; Shi, Zaifeng; Wu, Mingshu; Lin, Qiang; et al, Journal of Chemical Research, 2016, 40(9), 529-531

Production Method 18

Reaction Conditions
1.1 1 min, 100 °C
1.2 Reagents: Urea ;  2 - 3 min, 150 °C
Reference
Microwave-assisted, one-pot three component synthesis of 2-phenyl-imidazo[1,2-a]pyridine
Motevalli, Kourosh; Yaghoubi, Zahra; Mirzazadeh, Roghieh, Journal of Chemistry, 2012, 9(3), 1047-1052

7-methyl-2-phenylimidazo1,2-apyridine Raw materials

7-methyl-2-phenylimidazo1,2-apyridine Preparation Products

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